methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H14N4O3S2/c1-24-16(23)12-2-4-13(5-3-12)19-14(22)10-25-17-21-20-15(26-17)11-6-8-18-9-7-11/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: VYCLYLYACLPTTE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)C3=CC=NC=C3
• Molecular Formula: C17H14N4O3S2
• Molecular Weight: 386.5 g/mol

Description

Methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate is a chemical compound with potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate has been shown to have anti-inflammatory effects in vitro and in vivo. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate in lab experiments is its potential anti-inflammatory and anticancer properties. However, one limitation is that the compound is not well-studied, and more research is needed to fully understand its potential applications.

Future Directions

Future research on methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate could focus on its potential applications in the treatment of inflammatory diseases and cancer. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects. Further studies could also investigate the potential use of this compound in combination with other drugs for enhanced therapeutic effects.

Scientific Research Applications

Methyl 4-[({[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetyl)amino]benzoate has potential applications in scientific research. This compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been shown to have potential anticancer properties, making it a candidate for cancer research.